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Compound of Interest

Compound Name: 3,6-Dimethylpyridazine

Cat. No.: B183211 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for 3,6-Dimethylpyridazine (CAS RN: 1632-74-2), focusing on

operational and disposal plans to ensure a secure laboratory environment. While a specific

Safety Data Sheet (SDS) for 3,6-Dimethylpyridazine is not readily available, this document

compiles and extrapolates crucial safety data from the SDSs of its isomers and structurally

related compounds, such as 2,6-Dimethylpyridine and 2,3-Lutidine.

Immediate Safety and Hazard Information
It is crucial to handle 3,6-Dimethylpyridazine with care, assuming it presents hazards similar

to its isomers. These hazards include flammability, potential harm if swallowed or in contact

with skin, and the risk of causing skin and eye irritation.[1][2][3]

Personal Protective Equipment (PPE)
To mitigate exposure risks, the following PPE is mandatory when handling 3,6-
Dimethylpyridazine:

Eye Protection: Chemical safety goggles or a face shield should be worn at all times.[4][5]

Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, are required.[4][5]

Skin and Body Protection: A lab coat or chemical-resistant apron must be worn. In cases of

potential splashing, additional protective clothing may be necessary.[4][5]
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Respiratory Protection: Work should be conducted in a well-ventilated area or under a

chemical fume hood.[4] If ventilation is inadequate, a NIOSH-approved respirator with an

organic vapor cartridge is essential.[3]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for laboratory safety.

Step-by-Step Handling Protocol:
Preparation: Before handling, ensure that an emergency eyewash station and safety shower

are readily accessible.[3] All necessary PPE should be inspected and worn correctly.

Dispensing: Conduct all dispensing and handling of 3,6-Dimethylpyridazine within a

certified chemical fume hood to minimize inhalation exposure.[4]

Spill Management: In the event of a spill, evacuate the immediate area. For small spills,

absorb the material with an inert absorbent (e.g., vermiculite, dry sand) and place it in a

sealed container for disposal.[2][3] Large spills may require assistance from a specialized

hazardous materials team.

Storage: Store 3,6-Dimethylpyridazine in a tightly sealed container in a cool, dry, and well-

ventilated area, away from sources of ignition and incompatible materials such as strong

oxidizing agents and acids.[4][5]

Disposal Plan:
All waste containing 3,6-Dimethylpyridazine must be treated as hazardous waste.

Waste Collection: Collect all waste, including contaminated PPE and absorbent materials, in

a designated, properly labeled, and sealed hazardous waste container.[6]

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the

chemical name "3,6-Dimethylpyridazine".[6]

Disposal: Dispose of the hazardous waste through an approved environmental management

company, following all local, state, and federal regulations.[4][5] Do not pour down the drain.

[4]
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Quantitative Data Summary
The following table summarizes key quantitative data for 3,6-Dimethylpyridazine and a closely

related isomer for comparison.

Property 3,6-Dimethylpyridazine
2,6-Dimethylpyridine
(Isomer)

CAS Number 1632-74-2[7][8] 108-48-5[2]

Molecular Formula C₆H₈N₂[8] C₇H₉N[1]

Melting Point 32-33°C[7] -6°C[5]

Boiling Point 228°C[7] 143-145°C[5]

Flash Point 100°C[7] Not Available

Density 0.997 g/cm³[7] 0.920 g/cm³[2]

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 3,6-
Dimethylpyridazine from preparation to disposal.
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Workflow for Safe Handling of 3,6-Dimethylpyridazine
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Caption: A flowchart outlining the key steps for the safe handling of 3,6-Dimethylpyridazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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